2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: 2-methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C12H17NO3S/c1-15-6-7-16-12(14)10-8-4-2-3-5-9(8)17-11(10)13/h2-7,13H2,1H3
• InChI Key: UIUDQLUISITCIL-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)C1=C(SC2=C1CCCC2)N
• Molecular Formula: C12H17NO3S
• Molecular Weight: 255.34 g/mol

Description

2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound with the molecular formula C12H17NO3S and a molecular weight of 255.34. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES notation: COCCOC(=O)C1=C(SC2=C1CCCC2)N. This notation provides a way to represent the structure using ASCII strings.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like 2-Methoxyethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate would typically include its melting point, boiling point, density, and more. Unfortunately, these specific details are not available in the current resources.

Scientific Research Applications

Pharmacological Applications

• Metoclopramide : A compound with different structure but similar pharmacological applications, is used in diagnostics and treatment of gastrointestinal disorders due to its effects on gastrointestinal motility and antiemetic properties. Its pharmacodynamics involve enhancing the tone and peristalsis of the stomach and accelerating gastric emptying, among other effects (Pinder et al., 2012).

Chemical Synthesis and Materials Science

• Furan Derivatives from Biomass : Research on converting plant biomass into furan derivatives, like 5-Hydroxymethylfurfural (HMF) and its derivatives, illustrates the potential of similar compounds in sustainable materials and fuels. These derivatives could replace non-renewable hydrocarbon sources, highlighting the role of such chemical structures in green chemistry and sustainability (Chernyshev et al., 2017).

Biochemistry and Molecular Biology

• Benzothiazole Derivatives : Benzothiazoles, closely related to the core structure of interest, are noted for their biological activity and potential in drug development. The synthesis and transformations of benzothiazole derivatives are significant for creating pharmacologically active heterocycles, which may lead to new drugs and materials (Zhilitskaya et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. It’s important to handle all chemical compounds with care and use appropriate safety measures.